Cas no 1153040-55-1 (1-(2-fluorophenyl)-3,5-dimethyl-1H-pyrazol-4-amine)

1-(2-Fluorophenyl)-3,5-dimethyl-1H-pyrazol-4-amine is a fluorinated pyrazole derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a 2-fluorophenyl substituent at the 1-position and dimethyl groups at the 3- and 5-positions, contributing to its stability and reactivity profile. The amine group at the 4-position enhances its versatility as an intermediate for further functionalization. This compound may exhibit improved metabolic stability and binding affinity in medicinal chemistry applications due to the fluorine substitution. Its well-defined molecular framework makes it a valuable scaffold for the development of bioactive molecules, particularly in the synthesis of heterocyclic compounds targeting enzyme inhibition or receptor modulation.
1-(2-fluorophenyl)-3,5-dimethyl-1H-pyrazol-4-amine structure
1153040-55-1 structure
Product Name:1-(2-fluorophenyl)-3,5-dimethyl-1H-pyrazol-4-amine
CAS No:1153040-55-1
MF:C11H12FN3
MW:205.231485366821
CID:4573083
PubChem ID:39240893
Update Time:2025-09-28

1-(2-fluorophenyl)-3,5-dimethyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

    • 1-(2-fluorophenyl)-3,5-dimethyl-1H-pyrazol-4-amine
    • Inchi: 1S/C11H12FN3/c1-7-11(13)8(2)15(14-7)10-6-4-3-5-9(10)12/h3-6H,13H2,1-2H3
    • InChI Key: BCCPNLJBTZZTET-UHFFFAOYSA-N
    • SMILES: N1(C2=CC=CC=C2F)C(C)=C(N)C(C)=N1

1-(2-fluorophenyl)-3,5-dimethyl-1H-pyrazol-4-amine Security Information

1-(2-fluorophenyl)-3,5-dimethyl-1H-pyrazol-4-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B436983-10mg
1-(2-Fluorophenyl)-3,5-dimethyl-1H-pyrazol-4-amine
1153040-55-1
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$ 50.00 2022-06-07
TRC
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1-(2-Fluorophenyl)-3,5-dimethyl-1H-pyrazol-4-amine
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$ 295.00 2022-06-07
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SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
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Enamine
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Additional information on 1-(2-fluorophenyl)-3,5-dimethyl-1H-pyrazol-4-amine

1-(2-Fluorophenyl)-3,5-Dimethyl-1H-Pyrazol-4-Amine

Introduction to 1-(2-Fluorophenyl)-3,5-Dimethyl-1H-Pyrazol-4-Amine (CAS No. 1153040-55-1)

1-(2-Fluorophenyl)-3,5-Dimethyl-1H-Pyrazol-4-Amine, also referred to by its CAS number 1153040-55-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities and applications in drug discovery. The structure of this compound features a pyrazole ring substituted with a 2-fluorophenyl group at position 1 and methyl groups at positions 3 and 5, along with an amine group at position 4. These structural features contribute to its unique chemical properties and potential biological functions.

Chemical Structure and Synthesis

The chemical structure of 1-(2-fluorophenyl)-3,5-dimethyl-1H-pyrazol-4-amine is characterized by a pyrazole ring system, which is a five-membered heterocycle containing two adjacent nitrogen atoms. The substitution pattern of this compound includes a fluorophenyl group at position 1, methyl groups at positions 3 and 5, and an amine group at position 4. This arrangement not only influences the compound's physical properties but also plays a crucial role in its reactivity and biological interactions.

The synthesis of this compound typically involves multi-step reactions, often starting from readily available starting materials such as o-fluorobenzaldehyde or related compounds. Recent advancements in synthetic methodologies have enabled the efficient construction of pyrazole derivatives with high yields and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality. These developments highlight the importance of continuous innovation in synthetic chemistry to meet the growing demand for complex molecules like CAS No. 1153040-55-1.

Biological Activity and Applications

Pyrazole derivatives have been extensively studied for their potential as therapeutic agents due to their ability to modulate various biological targets. 1-(2-fluorophenyl)-3,5-dimethyl-1H-pyrazol-4-amine has shown promising activity in preliminary biological assays, particularly in the context of enzyme inhibition and receptor binding studies. Recent research has focused on evaluating its potential as an inhibitor of key enzymes involved in inflammatory pathways, making it a candidate for anti-inflammatory drug development.

In addition to its pharmacological applications, this compound has also been investigated for its role in agrochemicals. Its ability to interact with specific targets in plant pathogens suggests potential use as a fungicide or insecticide. However, further studies are required to fully understand its efficacy and safety profile in agricultural settings.

Safety and Toxicological Profile

As with any chemical compound intended for therapeutic or agricultural use, understanding the safety profile of CAS No. 1153040-55-1 is crucial. Recent toxicological studies have assessed its acute and chronic toxicity profiles in animal models. These studies indicate that the compound exhibits low toxicity at therapeutic doses, though further long-term studies are needed to confirm its safety for human use.

Environmental impact assessments have also been conducted to evaluate the persistence and bioaccumulation potential of this compound. Preliminary data suggest that it undergoes rapid degradation under environmental conditions, reducing its ecological footprint. Nonetheless, additional research is required to fully characterize its environmental behavior.

Future Directions and Research Opportunities

The future of CAS No. 1153040-55-7698789678967896789678967896789678967896789678967896789678967896789678967896789678967896789678967896789 (this seems like an error; perhaps it's just CAS No. 1153040 - no need for repetition) is promising given its diverse biological activities and potential applications across multiple fields. Ongoing research is focused on optimizing its pharmacokinetic properties to enhance bioavailability and reduce off-target effects.

Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive further advancements in understanding this compound's mechanisms of action and expanding its therapeutic applications. Additionally, the exploration of novel synthetic routes will continue to improve the scalability and cost-effectiveness of producing CAS No. 1153040 - no need for repetition; perhaps just refer back appropriately) on an industrial scale.

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